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Compound of Interest

Compound Name: TD034

Cat. No.: B15545039

For Researchers, Scientists, and Drug Development Professionals

Introduction

TDO034 is a potent and selective, reversible, and noncovalent inhibitor of histone deacetylase
11 (HDAC11), with an IC50 of 5.1 nM and a Ki of 1.5 nM.[1][2] It does not show significant
inhibition of other HDACSs or sirtuins. The mechanism of action of TD034 involves the inhibition
of the defatty acylation of Serine Hydroxymethyltransferase 2 (SHMT2), a known substrate of
HDAC11.[1][2] Furthermore, TD034 has been observed to decrease the levels of Yes-
associated protein 1 (YAP1).[1][2] Due to its role in fundamental cellular processes, TD034 is a
valuable tool for research, particularly in the study of lung cancer.[1][2] Accurate and
reproducible preparation of a stable stock solution is critical for ensuring the reliability of
experimental results. This document provides a detailed protocol for the preparation of TD034
stock solutions for in vitro research applications.

Data Presentation

The following table summarizes the key physicochemical and storage information for TD034.
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Parameter Value Source
(3S,6S,9S,15aR)-6,9-Dibenzyl-
3-(6-0x0-6-((2S,3R)-3-
undecyloxiran-2-

Chemical Name ylhexyl)octahydro-2H- [6]
pyrido[1,2-a][1][3][4]
[5]tetraazacyclododecine-
1,4,7,10(3H,12H)-tetraone

Molecular Formula C45H64N406 [1]

Molecular Weight 757.01 g/mol [1]

CAS Number 3030718-42-1 [1][6]

Purity >98% (HPLC) [6]

Appearance Solid N/A

Storage of Solid

Refrigerator (4°C)

[6]

Recommended Solvent

Dimethyl sulfoxide (DMSO)

(31718l

Storage of Stock Solution

Aliquot and store at -20°C (up
to 1 month) or -80°C (up to 6

months)

[6]

Experimental Protocols
Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds and solvents.

o Perform all weighing and solution preparation steps in a chemical fume hood or a well-

ventilated area.

 DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

Materials and Equipment
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e TDO034 solid powder

e Anhydrous or molecular sieve-dried Dimethyl sulfoxide (DMSO)

o Calibrated analytical balance

 Sterile microcentrifuge tubes (e.g., 1.5 mL or 2 mL), preferably amber or protected from light
o Calibrated pipettes and sterile, filtered pipette tips

» Vortex mixer

e Sonicator (optional, for aiding dissolution)

e -20°C and -80°C freezers for storage

Protocol for Preparation of a 10 mM TD034 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of TD034 in DMSO.
1. Calculation of Required Mass:

To prepare a 10 mM stock solution, the required mass of TD034 must be calculated using its
molecular weight (757.01 g/mol ).

Formula: Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For 1 mL of a 10 mM stock solution:

o Mass (mg) =10 mM x 1 mL x 757.01 g/mol / 1000

o Mass (mg) = 7.57 mg

2. Weighing of TD034:

Place a sterile, empty microcentrifuge tube on the analytical balance and tare the balance.
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Carefully weigh out approximately 7.57 mg of TD034 powder and transfer it into the tared
microcentrifuge tube. Record the exact weight.

. Dissolution in DMSO:

Based on the actual recorded weight of the TD034 powder, calculate the precise volume of
DMSO required to achieve a 10 mM concentration.

o Formula: Volume of DMSO (mL) = [Mass of TD034 (mg) / 757.01 ( g/mol )] / 10 (mM)

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the TD034 powder.

. Ensuring Complete Dissolution:

Tightly cap the microcentrifuge tube.

Vortex the solution for several minutes until the TD034 powder is completely dissolved.

Visually inspect the solution against a light source to ensure there are no visible particulates.
If particulates remain, sonicate the tube for 5-10 minutes in a water bath sonicator.

. Storage of the Stock Solution:

For frequent use, the stock solution can be stored at -20°C for up to one month.

For long-term storage, it is recommended to prepare single-use aliquots and store them at
-80°C for up to six months.

Avoid repeated freeze-thaw cycles to maintain the stability and efficacy of the compound.

Visualizations

Experimental Workflow for TD034 Stock Solution
Preparation
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Caption: Workflow for preparing TD034 stock solution.
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Caption: TD034 inhibits HDAC11, affecting SHMT2 and YAP1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing TD034
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545039#preparing-td034-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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